1. Home
  2. Product
  3. [(1S,2R,6R,8R,10R,11S,12S,15R,16S)-15-hydroxy-2,16-dimethyl-5-oxo-15-[(1R)-1-[(3R,5R)-5,6,6-trimethyl-1-(2-methylsulfanyl-2-oxoethyl)-2,7,8-trioxabicyclo[3.2.1]octan-3-yl]ethyl]-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-10-yl] acetate
[(1S,2R,6R,8R,10R,11S,12S,15R,16S)-15-hydroxy-2,16-dimethyl-5-oxo-15-[(1R)-1-[(3R,5R)-5,6,6-trimethyl-1-(2-methylsulfanyl-2-oxoethyl)-2,7,8-trioxabicyclo[3.2.1]octan-3-yl]ethyl]-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-10-yl] acetate [(1S,2R,6R,8R,10R,11S,12S,15R,16S)-15-hydroxy-2,16-dimethyl-5-oxo-15-[(1R)-1-[(3R,5R)-5,6,6-trimethyl-1-(2-methylsulfanyl-2-oxoethyl)-2,7,8-trioxabicyclo[3.2.1]octan-3-yl]ethyl]-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-10-yl] acetate Petuniasterone I is a natural product found in Petunia axillaris with data available.
Brand Name: Vulcanchem
CAS No.: 126240-09-3
VCID: VC0149051
InChI: InChI=1S/C34H48O9S/c1-18(23-15-31(7)28(3,4)42-34(40-23,43-31)17-25(37)44-8)32(38)14-10-20-26-21(9-12-29(20,32)5)30(6)13-11-22(36)27-33(30,41-27)16-24(26)39-19(2)35/h11,13,18,20-21,23-24,26-27,38H,9-10,12,14-17H2,1-8H3/t18-,20+,21+,23-,24-,26+,27+,29+,30-,31-,32-,33+,34?/m1/s1
SMILES: CC(C1CC2(C(OC(O1)(O2)CC(=O)SC)(C)C)C)C3(CCC4C3(CCC5C4C(CC67C5(C=CC(=O)C6O7)C)OC(=O)C)C)O
Molecular Formula: C34H48O9S
Molecular Weight: 632.809

[(1S,2R,6R,8R,10R,11S,12S,15R,16S)-15-hydroxy-2,16-dimethyl-5-oxo-15-[(1R)-1-[(3R,5R)-5,6,6-trimethyl-1-(2-methylsulfanyl-2-oxoethyl)-2,7,8-trioxabicyclo[3.2.1]octan-3-yl]ethyl]-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-10-yl] acetate

CAS No.: 126240-09-3

Cat. No.: VC0149051

Molecular Formula: C34H48O9S

Molecular Weight: 632.809

* For research use only. Not for human or veterinary use.

[(1S,2R,6R,8R,10R,11S,12S,15R,16S)-15-hydroxy-2,16-dimethyl-5-oxo-15-[(1R)-1-[(3R,5R)-5,6,6-trimethyl-1-(2-methylsulfanyl-2-oxoethyl)-2,7,8-trioxabicyclo[3.2.1]octan-3-yl]ethyl]-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-3-en-10-yl] acetate - 126240-09-3

Specification

Description Petuniasterone I is a natural product found in Petunia axillaris with data available.
CAS No. 126240-09-3
Molecular Formula C34H48O9S
Molecular Weight 632.809
Standard InChI InChI=1S/C34H48O9S/c1-18(23-15-31(7)28(3,4)42-34(40-23,43-31)17-25(37)44-8)32(38)14-10-20-26-21(9-12-29(20,32)5)30(6)13-11-22(36)27-33(30,41-27)16-24(26)39-19(2)35/h11,13,18,20-21,23-24,26-27,38H,9-10,12,14-17H2,1-8H3/t18-,20+,21+,23-,24-,26+,27+,29+,30-,31-,32-,33+,34?/m1/s1
Standard InChI Key MZDPHNJAJMXCDY-JOKRRKPYSA-N
SMILES CC(C1CC2(C(OC(O1)(O2)CC(=O)SC)(C)C)C)C3(CCC4C3(CCC5C4C(CC67C5(C=CC(=O)C6O7)C)OC(=O)C)C)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19